1-Phenyl-4-(2-propoxybenzoyl)piperazine

• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: (4-phenylpiperazin-1-yl)-(2-propoxyphenyl)methanone
• InChI: InChI=1S/C20H24N2O2/c1-2-16-24-19-11-7-6-10-18(19)20(23)22-14-12-21(13-15-22)17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3
• InChI Key: XXOAGYZSLMPMMM-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC=CC=C3

Description

1-Phenyl-4-(2-propoxybenzoyl)piperazine, also known as PPOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. PPOP is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in laboratory experiments.

Mechanism of Action

1-Phenyl-4-(2-propoxybenzoyl)piperazine acts as a selective agonist for the 5-HT1A and 5-HT7 serotonin receptors, which are involved in the regulation of mood, anxiety, and cognition. This compound binds to these receptors and activates downstream signaling pathways, leading to the modulation of neurotransmitter release and neuronal activity. The precise mechanism of action of this compound is still under investigation, but it is believed to involve the activation of G protein-coupled receptors and the modulation of intracellular signaling cascades.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of serotonin release, the regulation of neuronal activity, and the induction of neuroplasticity. This compound has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential as a therapeutic agent for mood disorders. However, the precise physiological effects of this compound are still under investigation, and further research is needed to fully understand its pharmacological properties.

Advantages and Limitations for Lab Experiments

1-Phenyl-4-(2-propoxybenzoyl)piperazine has several advantages as a research tool, including its high selectivity for serotonin receptors, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects. These limitations need to be taken into account when designing experiments using this compound as a research tool.

Future Directions

There are several future directions for research involving 1-Phenyl-4-(2-propoxybenzoyl)piperazine, including the development of new drugs targeting serotonin receptors, the investigation of this compound's potential as a therapeutic agent for mood disorders, and the exploration of its effects on neuroplasticity and neuronal function. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential for off-target effects. Overall, this compound has significant potential as a research tool and a therapeutic agent, and further research is needed to fully explore its pharmacological properties.

Synthesis Methods

The synthesis of 1-Phenyl-4-(2-propoxybenzoyl)piperazine involves the reaction of 2-propoxybenzoic acid with phenylpiperazine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting compound is then purified through recrystallization or column chromatography to obtain a pure product. Other methods of synthesis have also been reported, including the use of different coupling agents and solvents.

Scientific Research Applications

1-Phenyl-4-(2-propoxybenzoyl)piperazine has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the function of serotonin receptors and their role in the regulation of mood and behavior. In pharmacology, this compound has been studied for its potential as a therapeutic agent for the treatment of depression, anxiety, and other mood disorders. In medicinal chemistry, this compound has been used as a lead compound for the development of new drugs targeting serotonin receptors.